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Introduction

(R)-BRD3731 is a selective inhibitor of Glycogen Synthase Kinase 3 (GSK3pB), a
serine/threonine kinase implicated in a multitude of cellular processes within the central
nervous system. GSK3p is a key regulator of neuronal development, synaptic plasticity, and
cell survival.[1][2] Its dysregulation has been linked to the pathophysiology of various
neurological and psychiatric disorders, including Alzheimer's disease, bipolar disorder, and
schizophrenia.[1][3] As the more active enantiomer of BRD3731, (R)-BRD3731 offers a
valuable tool for investigating the specific roles of GSK3[ in neuronal function and for the
development of novel therapeutic strategies.

These application notes provide an overview of the working concentrations of (R)-BRD3731
and its racemic form in neuronal and related cell lines, along with detailed protocols for its use
in primary neuron cultures.
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The following tables summarize the quantitative data for (R)-BRD3731 and its racemic mixture,
BRD3731.

Table 1: In Vitro Inhibitory Concentrations (IC50)

Compound Target IC50 Reference
(R)-BRD3731 GSK3p 1.05 pM [4]

GSK3a 6.7 UM

BRD3731 GSK3p3 15 nM

GSK3a 215 nM

Table 2: Cellular Working Concentrations of BRD3731 (Racemic)

. . Incubation Observed
Cell Line Concentration . Reference
Time Effect
SH-SY5Y Inhibition of
(Human 1-10 pM 24 hours CRMP2
Neuroblastoma) phosphorylation

Decreased [3-

HL-60 (Human catenin
) 20 uM 24 hours
Leukemia) S33/37/T41
phosphorylation

Inhibition of IL-13
SIM-A9 (Mouse

) ) 10-20 uM Not specified and IL-6 mRNA
Microglia)
levels
Decrease in
10-20 uM Not specified CD11b and Ibal
MRNA levels

Note: Specific working concentrations for (R)-BRD3731 in primary neurons are not extensively
documented. A starting concentration range of 1-10 uM is recommended for dose-response
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experiments, based on the IC50 value for GSK3[3 and the effective concentrations of the
racemic mixture.

Signaling Pathways and Experimental Workflow
GSK3p Signaling Pathway in Neurons
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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